Cas no 874193-20-1 (4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine)

• Product Name: 4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine
• CAS No: 874193-20-1
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6783198
• PubChem ID: 16446336
• Update Time: 2025-10-17

4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-amine
• NS-02180
• CS-0299395
• STK912238
• AKOS000270523
• 4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3(2h)-imine
• 874193-20-1
• Z1213674920
• 4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine

• Inchi： 1S/C10H11N3O2/c1-2-14-8-5-3-7(4-6-8)9-10(11)13-15-12-9/h3-6H,2H2,1H3,(H2,11,13)
• InChI Key： MXLCDZUMFLICSU-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C2C(N)=NON=2)=CC=1

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.2Ų

Additional information on 4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine

4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine: A Comprehensive Overview of CAS No. 874193-20-1

4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine (CAS No. 874193-20-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine is C₁₀H₁₁N₃O₂, and it has a molecular weight of 197.21 g/mol. The compound features an ethoxyphenyl group attached to a 1,2,5-oxadiazole ring, which imparts unique chemical and biological properties. The oxadiazole ring is known for its stability and ability to form strong hydrogen bonds, making it an attractive scaffold for drug design.

In recent years, extensive research has been conducted to explore the pharmacological properties of 4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine has also been investigated for its neuroprotective effects. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. These findings suggest that 4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine could be a valuable therapeutic option for these debilitating conditions.

The pharmacokinetic profile of 4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine has also been studied in detail. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

In terms of synthetic methods, several efficient routes have been developed to synthesize 4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine. One common approach involves the reaction of 4-nitrophenethyl ether with hydrazine to form the corresponding hydrazide, followed by cyclization with an appropriate reagent to form the oxadiazole ring. These synthetic methods are scalable and can be adapted for large-scale production if needed.

The structural flexibility of 4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine also allows for the introduction of various functional groups to optimize its pharmacological properties. For example, modifications to the ethoxy group or the phenyl ring can enhance its binding affinity to specific targets or improve its metabolic stability. This versatility makes it an attractive scaffold for medicinal chemists working on drug discovery projects.

In conclusion, 4-(4-Ethoxyphenyl)-1,2,5-oxadiazol-3-amine (CAS No. 874193-20-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.